N-2-Fluoroethylketanserin

• CAS No.: 136346-26-4
• Molecular Formula: C24H25F2N3O3
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 3-[2-[4-(4-(18F)fluoranylbenzoyl)piperidin-1-yl]ethyl]-1-(2-(18F)fluoranylethyl)quinazoline-2,4-dione
• InChI: InChI=1S/C24H25F2N3O3/c25-11-14-28-21-4-2-1-3-20(21)23(31)29(24(28)32)16-15-27-12-9-18(10-13-27)22(30)17-5-7-19(26)8-6-17/h1-8,18H,9-16H2/i25-1,26-1
• InChI Key: CNBNAQSVBRTYNA-BREZZRBISA-N
• SMILES: C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCN3C(=O)C4=CC=CC=C4N(C3=O)CCF
• Isomeric SMILES: C1CN(CCC1C(=O)C2=CC=C(C=C2)[18F])CCN3C(=O)C4=CC=CC=C4N(C3=O)CC[18F]
• Synonyms: FFEK; N-2-fluoroethylketanserin

Description

Ketanserin primarily targets 5-HT2A receptors and has secondary affinity for α1-adrenergic receptors.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares N-2-Fluoroethylketanserin with related compounds based on structural features, receptor affinity, and pharmacological properties.

Compound Name	Core Structure	Key Modifications	Primary Target(s)	Selectivity Notes	Metabolic Stability
N-2-Fluoroethylketanserin	Ketanserin analog	2-Fluoroethyl substitution	5-HT2A, α1	Hypothesized improved 5-HT2A selectivity	Presumed higher due to fluorine
Ketanserin	Quinazolinone derivative	None	5-HT2A, α1	Moderate α1 cross-reactivity	Hepatic oxidation (CYP3A4)
Ritanserin	Ketanserin analog	Tetralin substitution	5-HT2A/2C	Higher 5-HT2C affinity	Extended half-life (~30 hours)
MM1106.07 (Imp. E)	Benzodiazepine core	7-Chloro, 2-fluorophenyl groups	GABAA receptor	Not a serotonin antagonist	Rapid glucuronidation
MM0070.02 (Imp. F)	Benzodiazepin-2-one derivative	1-Des[(diethylamino)ethyl] group	GABAA receptor	Metabolite of flurazepam	Short half-life (<6 hours)

Key Findings:

• Metabolic Stability: Fluorinated analogs like N-2-Fluoroethylketanserin are theorized to resist cytochrome P450-mediated degradation compared to non-fluorinated ketanserin, similar to the stability observed in fluorinated benzodiazepines (e.g., MM0070.02) .
• Structural Divergence: The benzodiazepine impurities (e.g., MM1106.08) lack the quinazolinone backbone critical for 5-HT2A antagonism, highlighting functional differences despite shared fluorophenyl moieties .

Pharmacological and Industrial Relevance

While N-2-Fluoroethylketanserin remains understudied in peer-reviewed literature, its structural analogs like ketanserin and ritanserin have established roles in hypertension and anxiety research. The fluoroethyl modification aligns with industry trends to optimize pharmacokinetics in CNS-targeting compounds, as seen in fluorinated benzodiazepines (e.g., flurazepam derivatives) .